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Compound of Interest

Compound Name: BS3 Crosslinker

Cat. No.: B013900 Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of BS3 (Bis(sulfosuccinimidyl) suberate), a widely used, water-soluble, and

membrane-impermeable crosslinker. Adherence to these procedures is critical for ensuring

laboratory safety and environmental compliance.

Key Chemical and Safety Data
The following table summarizes the essential quantitative data for BS3 Crosslinker.

Property Value Citations

CAS Number 82436-77-9 [1][2][3]

Molecular Formula C₁₆H₁₈N₂Na₂O₁₄S₂ [1][2][4]

Molecular Weight 572.43 g/mol [1][2][4]

Appearance White powder [2]

Solubility Water-soluble [2][5]

Storage Temperature
Recommended: ≤ -20°C.

Protect from moisture.
[3][6]

Spacer Arm Length 11.4 Å [3][6]
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BS3 is a moisture-sensitive chemical that can cause skin, eye, and respiratory irritation.[1] It is

harmful if swallowed.[7] Always consult the Safety Data Sheet (SDS) before use and follow

these essential safety protocols.

Personal Protective Equipment (PPE)
When handling BS3 powder or solutions, the following PPE is mandatory:

Gloves: Handle with nitrile rubber gloves.[1]

Eye Protection: Wear safety glasses with side-shields or chemical safety goggles.[1][7]

Lab Coat: A standard lab coat is required.

Ventilation: Use only in a well-ventilated area or a chemical fume hood to avoid inhaling dust

or aerosols.[1]

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

contamination.

Evacuate and Secure: Alert personnel in the immediate area and restrict access.

Don PPE: Wear all required personal protective equipment.

Containment:

For Solid Spills: Avoid creating dust.[1] Gently scoop the spilled powder into a clearly

labeled, sealed container for disposal.[1]

For Solution Spills: Absorb the liquid with an inert material, such as diatomite or universal

binders.[7]

Decontamination: Scrub the affected surface with alcohol to decontaminate.[7]

Disposal: Place all cleanup materials and contaminated clothing into a sealed, labeled

hazardous waste container for proper disposal according to institutional guidelines.[1][7]
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Step-by-Step Disposal Procedure
Generation of waste should be minimized whenever possible.[1] All unused BS3, reaction

mixtures, and contaminated materials must be disposed of as chemical waste in accordance

with local, regional, and national regulations.[1][7] The active N-hydroxysuccinimide (NHS)

esters in BS3 should be deactivated (quenched) before disposal.

Experimental Protocol: Quenching Unreacted BS3
This protocol details the method for neutralizing the reactive NHS-ester groups of BS3,

rendering it non-reactive for disposal.

Objective: To hydrolyze or quench any unreacted BS3 in solution.

Materials:

Waste solution containing unreacted BS3

Quenching buffer: 1 M Tris or 1 M glycine, pH 7.5-8.5

Methodology:

Prepare Quenching Buffer: Prepare a 1 M stock solution of Tris or glycine. Adjust the pH to

between 7.5 and 8.5.

Add Quencher: To the waste solution containing BS3, add the quenching buffer to a final

concentration of 20-50 mM.[3][8] For example, add 2-5 mL of 1 M Tris buffer to 95-98 mL of

waste solution.

Incubate: Mix thoroughly and allow the quenching reaction to proceed for at least 15-30

minutes at room temperature.[3][8] This ensures that any reactive NHS esters are

hydrolyzed or have reacted with the primary amine in the quencher.

Proceed to Disposal: The now-quenched solution is ready for collection as chemical waste.

Waste Collection and Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.covachem.com/uploads/files/bs3-crosslinker-sds.pdf
https://www.covachem.com/uploads/files/bs3-crosslinker-sds.pdf
https://file.medchemexpress.com/batch_PDF/HY-124329A/BS3-Crosslinker-disodium-SDS-MedChemExpress.pdf
https://www.proteochem.com/protocols/BS3-Product-Information-Sheet.pdf
https://www.interchim.fr/ft/5/549403.pdf
https://www.proteochem.com/protocols/BS3-Product-Information-Sheet.pdf
https://www.interchim.fr/ft/5/549403.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Deactivate: Following the quenching protocol above, ensure all solutions containing BS3 are

fully deactivated.

Collect Waste: Transfer the quenched solution into a designated, leak-proof hazardous

waste container. Also, collect any solid waste, such as contaminated pipette tips, tubes,

gloves, and paper towels, in a separate, clearly marked solid waste container.

Label Container: Affix a hazardous waste label to the container. Clearly list all contents,

including the quenched BS3, reaction byproducts, and any solvents.

Store Securely: Store the sealed waste container in a designated satellite accumulation area

until it is collected by your institution's Environmental Health and Safety (EHS) department or

a certified waste disposal contractor.

Dispose of Empty Packaging: Dispose of the original, empty BS3 container in the same

manner as the chemical waste itself.[1]

Disposal Process Visualization
The following diagram illustrates the logical workflow for the proper disposal of BS3
crosslinker waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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